2-(3-methylphenoxy)-N-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]acetamide

• IUPAC Name: 2-(3-methylphenoxy)-N-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)acetamide
• InChI: InChI=1S/C21H26N2O4S/c1-3-12-28(25,26)23-11-5-7-17-9-10-18(14-20(17)23)22-21(24)15-27-19-8-4-6-16(2)13-19/h4,6,8-10,13-14H,3,5,7,11-12,15H2,1-2H3,(H,22,24)
• InChI Key: ZJHGJSYQIPCVCX-UHFFFAOYSA-N
• Canonical SMILES: CCCS(=O)(=O)N1CCCC2=C1C=C(C=C2)NC(=O)COC3=CC=CC(=C3)C
• Molecular Formula: C21H26N2O4S
• Molecular Weight: 402.5 g/mol

Description

The compound is an organic molecule with several functional groups. It contains a 3-methylphenoxy group, a propane-1-sulfonyl group, and a tetrahydroquinolin-7-yl group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The 3-methylphenoxy group would introduce an aromatic ring into the structure, the propane-1-sulfonyl group would add a sulfonyl moiety, and the tetrahydroquinolin-7-yl group would introduce a nitrogen-containing heterocyclic ring.

Chemical Reactions Analysis

The compound could undergo various chemical reactions depending on the conditions. For example, the aromatic ring in the 3-methylphenoxy group could undergo electrophilic aromatic substitution. The sulfonyl group could participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the aromatic ring and the sulfonyl group could influence its polarity, solubility, and reactivity.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body.